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Compound of Interest

Compound Name: Menaquinone-7

Cat. No.: B085063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety, handling, and disposal information for

Menaquinone-7 (MK-7) to ensure safe laboratory practices.

Overview and Hazard Identification
Menaquinone-7, a form of Vitamin K2, is a fat-soluble vitamin crucial for various physiological

processes, including bone and cardiovascular health.[1] While it is a bioactive compound, it is

not classified as a hazardous substance according to the Globally Harmonized System (GHS).

[2] However, adherence to standard laboratory safety protocols is essential to minimize any

potential risks. Ingestion of large quantities may be harmful, and it may cause eye irritation.[3]

Physical and Chemical Properties
Understanding the physical and chemical properties of MK-7 is fundamental to its safe handling

and storage.
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Property Value Source

Appearance
Light yellow, microcrystalline

solid/plates or oily substance

Molecular Formula C₄₆H₆₄O₂

Molecular Weight 649.0 g/mol

Melting Point 54 °C

Boiling Point
200 °C at 0.0002 mm Hg (with

some decomposition)

Solubility

Insoluble in water; Soluble in

fats, alcohol, and organic

solvents like chloroform and

ethyl acetate.

Stability

Sensitive to light and

temperature. Can be

decomposed by light.

Toxicological Data
Toxicological studies indicate a low toxicity profile for Menaquinone-7.

Metric Value Species Source

Acute Oral Toxicity

(LD₅₀)

>2000 mg/kg of body

weight
Mice, Rats

No-Observed-

Adverse-Effect Level

(NOAEL)

10 mg/kg of body

weight/day (90-day

study)

Rats

These findings suggest that under normal handling conditions, MK-7 presents a low risk of

acute toxicity.

Personal Protective Equipment (PPE)
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The following PPE is recommended to ensure personal safety when handling Menaquinone-7,

particularly in its pure, powdered form.

Recommended Personal Protective Equipment (PPE)

Areas of Protection

Lab Coat

Body and Clothing

Protects against spills

Safety Goggles/Face Shield

Eyes and Face

Protects from splashes
and airborne particles

Impervious Gloves
(e.g., Nitrile)

Hands

Prevents skin contact

Click to download full resolution via product page

Diagram of recommended Personal Protective Equipment (PPE).

Eye Protection: Safety goggles or a face shield should be worn to protect against splashes

and airborne particles.

Hand Protection: Wear impervious gloves, such as nitrile gloves. Gloves must be inspected

before use and removed using the proper technique to avoid skin contact.

Body Protection: A standard laboratory coat is sufficient to protect clothing from spills.

Respiratory Protection: Not typically required under normal use with adequate ventilation. If

handling large quantities of powder that may generate dust, a respirator may be necessary.

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of Menaquinone-7 and

ensuring a safe laboratory environment.

Handling:
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Ventilation: Handle in a well-ventilated area to minimize dust or vapor concentrations.

Avoid Contact: Avoid direct contact with skin and eyes and inhalation of dust or aerosols.

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,

drinking, or smoking.

Grounding: For powder handling equipment, ensure all components are electrically earthed

or grounded to prevent static discharge, which can be an ignition source for dust clouds.

Storage:

Temperature: Store in a cool, dry, and well-ventilated place. Recommended storage is at

room temperature (≤25°C), with cooler temperatures being preferable. Some sources

recommend -20°C for long-term storage.

Light: Protect from light by storing in a tightly closed, light-shielding container.

Incompatibilities: Store away from strong oxidizing agents.

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, follow these procedures.
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Immediate Actions

Personal Exposure First Aid Response

Accidental Spill Evacuate unnecessary personnel Ensure adequate ventilation Wear appropriate PPE Contain the spill
(sweep or shovel)

Collect in a suitable,
labeled container for disposal

Inhalation Move to fresh air

Skin Contact Wash with soap and water

Eye Contact Rinse with water for 15 mins

Ingestion Rinse mouth, do not induce vomiting

Seek medical attention if symptoms persist

Click to download full resolution via product page

Workflow for emergency response to spills and personal exposure.

Accidental Release:

Containment: For solid spills, mechanically take up the material (e.g., sweeping, shoveling)

and collect it in a suitable, labeled container for disposal. Avoid generating dust.

Environmental Precautions: Prevent the material from entering sewers or public waters.

First Aid:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Consult a

physician if symptoms persist.

Skin Contact: Remove contaminated clothing. Wash the affected area thoroughly with soap

and water.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek medical attention if irritation persists.

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a physician if symptoms persist.

Disposal Plan
Menaquinone-7 is not classified as a hazardous material, so no special disposal methods are

typically required. However, all disposals should comply with local, state, and federal

regulations.

Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

Contaminated Packaging: Dispose of as unused product. Empty containers may retain

product residue and should be handled accordingly.

Always consult with your institution's environmental health and safety (EHS) department for

specific disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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